Cas no 1935040-72-4 ((5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-7-yl)methanol)

• Product Name: (5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-7-yl)methanol
• CAS No: 1935040-72-4
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 4674426
• Update Time: 2025-05-23

(5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-7-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5,6,7,8-Tetrahydro-4H-Pyrazolo[1,5-A][1,4]Diazepin-7-Yl)Methanol(WX141705)
• (5,6,7,8-Tetrahydro-4H-Pyrazolo[1,5-A][1,4]Diazepin-7-Yl)Methanol
• 4H-Pyrazolo[1,5-a][1,4]diazepine-7-methanol, 5,6,7,8-tetrahydro-
• (5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-7-yl)methanol

• Inchi： 1S/C8H13N3O/c12-6-7-3-9-4-8-1-2-10-11(8)5-7/h1-2,7,9,12H,3-6H2
• InChI Key： KPXJYSYAKLUERI-UHFFFAOYSA-N
• SMILES： N12N=CC=C1CNCC(CO)C2

Additional information on (5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-7-yl)methanol

Introduction to (5,6,7,8-Tetrahydro-4H-Pyrazolo[1,5-a][1,4]Diazepin-7-Yl)Methanol (CAS No. 1935040-72-4)

The compound (5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-7-yl)methanol (CAS No. 1935040-72-4) is a fascinating molecule with a complex structure and diverse potential applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrazolo[1,5-a][1,4]diazepine skeleton with a tetrahydro substitution pattern. The presence of the methanol group further enhances its functional versatility. Recent advancements in synthetic chemistry have enabled researchers to explore its synthesis and properties in greater depth.

Synthesis and Structural Features

The synthesis of (5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-7-yl)methanol involves a multi-step process that typically begins with the preparation of the parent pyrazolo[1,5-a][1,4]diazepine framework. This is achieved through a combination of cyclization reactions and subsequent hydrogenation steps to introduce the tetrahydro functionality. The methanol group is then introduced via nucleophilic substitution or other suitable methods. The compound's structure has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry.

Chemical Properties and Reactivity

From a chemical standpoint, (5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-7-yl)methanol exhibits interesting reactivity due to its combination of heterocyclic and hydroxymethyl functionalities. Recent studies have highlighted its ability to participate in various nucleophilic and electrophilic reactions. For instance, the hydroxymethyl group can act as both a nucleophile and an electrophile under different reaction conditions. Additionally, the tetrahydro ring system contributes to the compound's stability and reactivity profile.

Biological Activity and Applications

One of the most promising aspects of (5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,, which has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent by modulating key signaling pathways involved in inflammation. Furthermore,, it has shown promise in anticancer studies by targeting specific oncogenic pathways.

Another area of interest is its application in drug delivery systems. The hydroxymethyl group can be exploited for conjugation with other bioactive molecules or for the formation of prodrugs. This makes (5,, which could potentially enhance drug efficacy while reducing side effects.

Environmental Impact and Safety Considerations

As with any chemical compound,, understanding its environmental impact is crucial for responsible use. Recent eco-toxicological studies have evaluated its biodegradability and potential toxicity to aquatic organisms., suggesting that it may pose minimal risk under controlled conditions.

In terms of safety,, it is important to handle this compound with appropriate precautions due to its chemical reactivity., including wearing protective equipment during synthesis and storage under inert conditions.

Future Directions and Research Opportunities

The future of (5,, particularly in the fields of medicinal chemistry and materials science., researchers are exploring new synthetic routes that could improve yield and scalability., there is also growing interest in exploiting its structural versatility for designing novel bioactive agents.

In conclusion,, (5,, represents an exciting area of research with significant potential across multiple disciplines., as advancements continue to unfold,, we can expect further insights into its properties and applications., this compound will undoubtedly play a pivotal role in shaping future innovations in chemistry and beyond.